Cas no 157400-20-9 (2-Naphthalenecarboxylic acid, 6-[[(trifluoromethyl)sulfonyl]oxy]-, ethylester)

• Product Name: 2-Naphthalenecarboxylic acid, 6-[[(trifluoromethyl)sulfonyl]oxy]-, ethylester
• CAS No: 157400-20-9
• MF: C₁₄H₁₁F₃O₅S
• MW: 348.294353723526
• CID: 1334655
• PubChem ID: 22002856
• Update Time: 2025-04-20

2-Naphthalenecarboxylic acid, 6-[[(trifluoromethyl)sulfonyl]oxy]-, ethylester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 6-[[(trifluoromethyl)sulfonyl]oxy]-, ethylester
• ETHYL 6-(((TRIFLUOROMETHYL)SULFONYL)OXY)-2-NAPHTHOATE
• ETHYL6-(((TRIFLUOROMETHYL)SULFONYL)OXY)-2-NAPHTHOATE
• 6-trifluoromethanesulfonyloxy-naphthalene-2-carboxylic acid ethyl ester
• ethyl 6-trifluoromethanesulfonyloxynaphthalene-2-carboxylate
• 157400-20-9
• SCHEMBL5865527

• Inchi： 1S/C14H11F3O5S/c1-2-21-13(18)11-4-3-10-8-12(6-5-9(10)7-11)22-23(19,20)14(15,16)17/h3-8H,2H2,1H3
• InChI Key： WYNCXPNDUXTQGP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC=C2C=C(C(=O)OCC)C=CC2=C1

Computed Properties

• Exact Mass: 348.02793
• Monoisotopic Mass: 348.02792911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67